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Introduction
Tilapertin, also known as AMG-747, is an investigational drug that functions as a glycine

transporter type 1 (GlyT1) inhibitor.[1][2] For researchers in neuroscience, psychiatry, and drug

development, precise and consistent preparation of Tilapertin solutions is paramount for

obtaining reliable and reproducible experimental results. This document provides a detailed

protocol for the dissolution of Tilapertin in dimethyl sulfoxide (DMSO), a common polar aprotic

solvent used for in vitro and in vivo studies.[3][4] Adherence to this protocol will help ensure the

stability and activity of the compound.

Physicochemical Properties of Tilapertin
A summary of the key physicochemical properties of Tilapertin is presented in the table below.

Understanding these properties is crucial for accurate stock solution preparation and

experimental design.
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Property Value Reference

Molecular Formula C₂₀H₂₁F₃N₂O₂ [1][5][6]

Molecular Weight 378.39 g/mol [1][5][6]

Solubility in DMSO 10 mM [2]

Appearance Solid (form may vary)

Purity >98% (typical) [2]

Materials and Equipment
3.1. Reagents:

Tilapertin powder

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.7% purity

3.2. Equipment:

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes (P1000, P200, P20)

Vortex mixer

Water bath or heat block (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Protocol: Preparation of a 10 mM
Tilapertin Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of Tilapertin in DMSO.

4.1. Calculation of Required Mass:
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To prepare a specific volume of a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mmol/L * Volume (L) * 378.39 g/mol * 1000 mg/g

Example for preparing 1 mL of 10 mM stock solution: Mass (mg) = 0.01 mol/L * 0.001 L *

378.39 g/mol * 1000 mg/g = 3.78 mg

4.2. Dissolution Procedure:

Weighing: Carefully weigh out the calculated amount of Tilapertin powder using an

analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add the desired volume of anhydrous DMSO to the tube containing the

Tilapertin powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Visual Inspection: Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.

Gentle Heating (Optional): If the compound does not readily dissolve, gentle warming in a

water bath or on a heat block at 37°C for 5-10 minutes can be applied. Vortex again after

warming. Caution: Avoid excessive heat, which may degrade the compound.

Storage: Store the 10 mM Tilapertin stock solution at -20°C or -80°C in small aliquots to

minimize freeze-thaw cycles.

Application Notes and Best Practices
DMSO Quality: Use high-purity, anhydrous DMSO to prevent compound precipitation and

degradation. DMSO is hygroscopic; handle and store it properly to avoid moisture

absorption.[3]

Working Dilutions: For cell-based assays, dilute the DMSO stock solution in the appropriate

cell culture medium to the final desired concentration immediately before use. The final

concentration of DMSO in the experimental medium should be kept low (typically ≤0.1%) to

avoid solvent-induced cellular toxicity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1682373?utm_src=pdf-body
https://www.benchchem.com/product/b1682373?utm_src=pdf-body
https://www.benchchem.com/product/b1682373?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Limits: Do not exceed the 10 mM solubility limit of Tilapertin in DMSO to avoid the

formation of micro-precipitates that could affect experimental outcomes.

Stability: While stable in DMSO at low temperatures, the long-term stability of Tilapertin in

solution should be monitored. It is recommended to prepare fresh stock solutions regularly.

Safety Precautions: Always handle Tilapertin and DMSO in a well-ventilated area while

wearing appropriate PPE.

Visualized Workflows
The following diagrams illustrate the key processes described in this protocol.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a Tilapertin stock solution in DMSO.
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Working Solution Preparation for Cell Assays
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Caption: Dilution of DMSO stock for cell-based experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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